molecular formula C19H20F3NO4 B2852625 2-(3,4-dimethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide CAS No. 1351591-59-7

2-(3,4-dimethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide

Cat. No. B2852625
CAS RN: 1351591-59-7
M. Wt: 383.367
InChI Key: KLWKZVOVXCCOOW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,4-dimethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide, also known as TTP488, is a small molecule drug that has been extensively studied for its potential therapeutic applications in various neurological disorders.

Scientific Research Applications

Biological Effects of Acetamide Derivatives

A review on the biological effects of acetamide and its derivatives, including formamide and dimethyl derivatives, discusses their commercial importance and biological consequences of exposure. This review highlights the varied biological responses among these chemicals, reflecting their biological and usage characteristics. Information on environmental toxicology has been expanded, showing the importance of these materials in various applications (Kennedy, 2001).

Metabolism and Genetic Differences in Paracetamol

Research on paracetamol metabolism reveals intersubject and ethnic differences in its metabolic activation, suggesting variations in susceptibility to toxicity and efficacy. This study aims to link paracetamol metabolism with enzyme genotypes, indicating the complexity of drug metabolism and the potential for personalized medicine approaches (Zhao & Pickering, 2011).

Environmental Impact of Pharmaceutical Compounds

Studies on the environmental protection by adsorptive elimination of acetaminophen from water discuss the challenges of monitoring and treating recalcitrant compounds in the environment. This comprehensive review addresses recent progress in adsorption technologies for removing acetaminophen, emphasizing the importance of advanced treatment systems in mitigating environmental impacts (Igwegbe et al., 2021).

Advanced Oxidation Processes for Drug Degradation

A review on the degradation of acetaminophen by advanced oxidation processes covers the kinetics, mechanisms, and by-products of these treatments. It highlights the importance of understanding the transformation pathways and biotoxicity of degradation products, contributing to the development of more effective water treatment technologies (Qutob et al., 2022).

properties

IUPAC Name

2-(3,4-dimethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20F3NO4/c1-26-15-9-8-13(10-16(15)27-2)11-17(24)23-12-18(25,19(20,21)22)14-6-4-3-5-7-14/h3-10,25H,11-12H2,1-2H3,(H,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KLWKZVOVXCCOOW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)CC(=O)NCC(C2=CC=CC=C2)(C(F)(F)F)O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20F3NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3,4-dimethoxyphenyl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)acetamide

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